Cas no 1511912-15-4 ((2-cyclopropyl-4,5-dimethylfuran-3-yl)methanamine)

• Product Name: (2-cyclopropyl-4,5-dimethylfuran-3-yl)methanamine
• CAS No: 1511912-15-4
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6072740
• PubChem ID: 83609911
• Update Time: 2025-10-22

(2-cyclopropyl-4,5-dimethylfuran-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-cyclopropyl-4,5-dimethylfuran-3-yl)methanamine
• 1511912-15-4
• EN300-1615615

• Inchi： 1S/C10H15NO/c1-6-7(2)12-10(8-3-4-8)9(6)5-11/h8H,3-5,11H2,1-2H3
• InChI Key： LUKANGOBLBPKAE-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C(CN)=C1C1CC1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2Ų

Additional information on (2-cyclopropyl-4,5-dimethylfuran-3-yl)methanamine

Comprehensive Overview of (2-cyclopropyl-4,5-dimethylfuran-3-yl)methanamine (CAS No. 1511912-15-4)

The compound (2-cyclopropyl-4,5-dimethylfuran-3-yl)methanamine, identified by its CAS No. 1511912-15-4, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and dimethylfuran moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to the growing demand for novel compounds in drug discovery and sustainable agriculture.

One of the key reasons for the rising interest in (2-cyclopropyl-4,5-dimethylfuran-3-yl)methanamine is its role in the development of small-molecule therapeutics. The furan ring system, combined with the amine functional group, offers versatile reactivity, enabling its use in the design of enzyme inhibitors and receptor modulators. Recent studies have explored its potential in targeting neurodegenerative diseases and metabolic disorders, aligning with the current focus on precision medicine and personalized healthcare.

In addition to its pharmaceutical applications, CAS No. 1511912-15-4 has shown promise in agrochemical innovation. The cyclopropyl group is known to enhance the stability and bioavailability of pesticidal agents, making this compound a candidate for next-generation crop protection solutions. With the global push toward sustainable farming and reduced environmental impact, researchers are investigating its potential as a biodegradable pesticide or plant growth regulator.

The synthesis of (2-cyclopropyl-4,5-dimethylfuran-3-yl)methanamine involves sophisticated organic chemistry techniques, including catalytic cyclization and amine protection-deprotection strategies. These methods are critical for ensuring high purity and yield, which are essential for industrial-scale production. The compound's structural complexity also makes it a subject of interest in computational chemistry, where researchers use molecular modeling to predict its interactions with biological targets.

From a commercial perspective, the demand for CAS No. 1511912-15-4 is driven by its versatility and the expanding market for fine chemicals. Suppliers and manufacturers are increasingly focusing on green chemistry principles to produce this compound sustainably, addressing concerns about carbon footprint and waste reduction. This aligns with the broader industry trend toward eco-friendly synthesis and circular economy practices.

In conclusion, (2-cyclopropyl-4,5-dimethylfuran-3-yl)methanamine (CAS No. 1511912-15-4) represents a fascinating intersection of chemistry, biology, and environmental science. Its potential applications in drug development and sustainable agriculture highlight its relevance in addressing some of today's most pressing challenges. As research continues to uncover new uses for this compound, it is poised to play a pivotal role in advancing scientific and industrial innovation.